2,2-Dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)pentan-3-one

• CAS RN: 84106-70-7
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 2,2-dimethyl-1,5-diphenyl-4-(1,2,4-triazol-1-yl)pentan-3-one
• InChI: InChI=1S/C21H23N3O/c1-21(2,14-18-11-7-4-8-12-18)20(25)19(24-16-22-15-23-24)13-17-9-5-3-6-10-17/h3-12,15-16,19H,13-14H2,1-2H3
• InChI Key: XESDDKZWVNPUOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC=CC=C1)C(=O)C(CC2=CC=CC=C2)N3C=NC=N3

Description

2,2-Dimethyl-1,5-diphenyl-4-(1H-1,2,4-triazol-1-yl)pentan-3-one is a useful research compound. Its molecular formula is C21H23N3O and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

48.6 g (0.2 mol) of 3,3-dimethyl-4-phenyl-1-(1,2,4-triazol-1-yl)-butan-2-one, 27.9 g (0.22 mol) of benzyl chloride and 12.3 g (0.22 mol) of potassium hydroxide in 15 ml of water are dissolved in 300 ml of dimethylsulphoxide. The reaction mixture is stirred for a further 8 hours at 50° C. and then poured onto water. The mixture is extracted with ethyl acetate. The organic phase is concentrated and the residue is purified by column chromatography (silica gel/ethyl acetate: cyclohexane =3:1). 54.5 g (81.8% of theory) of 1,5-bisphenyl-2,2-dimethyl-4-(1,2,4-triazol-1-yl)-pentan-3-one of melting point 45°-50° C. are obtained.